Cas no 1261948-59-7 (3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol)

• Product Name: 3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol
• CAS No: 1261948-59-7
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• CID: 2765397
• PubChem ID: 53220925
• Update Time: 2025-04-21

3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID00685619
• 1261948-59-7
• 3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol

• Inchi： 1S/C13H10ClFO2/c1-17-13-5-9(4-12(16)7-13)8-2-10(14)6-11(15)3-8/h2-7,16H,1H3
• InChI Key： XEGCELYWNKSXSP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(C=C(C=1)OC)O)F

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų